Cas no 1266232-14-7 (6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride)

• Product Name: 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• CAS No: 1266232-14-7
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 4584361
• PubChem ID: 66927081
• Update Time: 2025-06-14

6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE HYDROCHLORIDE
• 6-fluoro-2,3-dihydrobenzofuran-3-amine hydrochloride
• EN300-1268094
• Z3014279399
• 1266232-14-7
• 6-Fluoro-2,3-dihydro-1-benzofuran-3-amine HCl
• HFKQYAVAOPSXSI-UHFFFAOYSA-N
• starbld0023725
• 6-fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• Y14816
• SCHEMBL1163123
• 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride

• Inchi： 1S/C8H8FNO.ClH/c9-5-1-2-6-7(10)4-11-8(6)3-5;/h1-3,7H,4,10H2;1H
• InChI Key： HFKQYAVAOPSXSI-UHFFFAOYSA-N
• SMILES： NC1COC2=CC(F)=CC=C12.Cl

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride

Comprehensive Overview of 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride (CAS No. 1266232-14-7)

6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride (CAS No. 1266232-14-7) is a fluorinated benzofuran derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its amine hydrochloride functional group, has garnered attention due to its structural uniqueness and applicability in drug discovery. Researchers are increasingly exploring its role in modulating biological pathways, particularly in neurological and metabolic studies. The presence of the fluoro substituent enhances its binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for fluorinated heterocycles like 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride has surged, driven by their utility in designing novel therapeutics. A trending topic in this context is the compound's potential application in central nervous system (CNS) drug development. Users frequently search for terms such as "benzofuran derivatives in neuroscience" or "fluoroamine compounds for neuroprotection," reflecting growing interest in this niche. The compound's ability to cross the blood-brain barrier (BBB) is a key focus area, aligning with current research trends targeting neurodegenerative diseases.

From a synthetic perspective, CAS No. 1266232-14-7 is often discussed in forums and publications addressing green chemistry and sustainable synthesis. Questions like "How to optimize the yield of 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride?" or "What catalysts are compatible with fluorinated benzofurans?" are common among chemists. The compound's stability under acidic conditions (due to its hydrochloride salt form) also makes it a candidate for scalable production, a hot topic in industrial chemistry circles.

Another area of interest is the compound's spectroscopic characterization. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for verifying its purity and structure—a point emphasized in queries like "NMR peaks for 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride." These discussions underscore the importance of quality control in research-grade chemicals, a priority for academic and commercial laboratories alike.

Beyond its chemical properties, 6-fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride is also studied for its pharmacokinetic profiles. Searches related to "oral bioavailability of fluorinated benzofurans" or "metabolic pathways of dihydrobenzofuran amines" highlight user curiosity about its in vivo behavior. Such data are vital for preclinical assessments, particularly in optimizing drug candidates for clinical trials.

In summary, CAS No. 1266232-14-7 represents a versatile building block in modern chemistry, bridging gaps between synthetic innovation and therapeutic potential. Its relevance to CNS research, sustainable synthesis, and analytical validation ensures its continued prominence in scientific discourse. As exploration of fluorinated heterocycles expands, this compound is poised to remain a focal point for interdisciplinary research.